Cas no 34471-97-1 ((20beta)-spirosolane)

• Product Name: (20beta)-spirosolane
• CAS No: 34471-97-1
• MF: C₂₇H₄₅NO
• MW: 399.652308225632
• CID: 1463797
• PubChem ID: 9548813
• Update Time: 2025-04-20

(20beta)-spirosolane Chemical and Physical Properties

Names and Identifiers

• (20beta)-spirosolane
• (1R,2R,3S,4S)-2,3-dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 34471-97-1
• DTXSID10956009

• Inchi： 1S/C27H45NO/c1-17-10-14-27(28-16-17)18(2)24-23(29-27)15-22-20-9-8-19-7-5-6-12-25(19,3)21(20)11-13-26(22,24)4/h17-24,28H,5-16H2,1-4H3/t17?,18-,19?,20+,21-,22-,23-,24-,25-,26-,27?/m0/s1
• InChI Key： KOZCINYDCJVLDW-YOGGMVBGSA-N
• SMILES： O1C2(CCC(C)CN2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CCC4CCCC[C@]4(C)[C@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 399.350115059g/mol
• Monoisotopic Mass: 399.350115059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives